Tricyclohexylphosphonium trifluoromethanesulfonate
Overview
Description
Tricyclohexylphosphonium trifluoromethanesulfonate, also known as Stabiphos, is a chemical compound with the molecular formula C19H34F3O3PS . It is a popular reagent used in organic synthesis for various applications.
Molecular Structure Analysis
The molecular weight of Tricyclohexylphosphonium trifluoromethanesulfonate is 430.5 g/mol . The specific molecular structure is not provided in the search results.Physical And Chemical Properties Analysis
Tricyclohexylphosphonium trifluoromethanesulfonate has a molecular weight of 430.5 g/mol . Other specific physical and chemical properties are not provided in the search results.Scientific Research Applications
Cross Coupling Reactions
Tricyclohexylphosphonium trifluoromethanesulfonate is commonly used in cross-coupling reactions . These reactions are fundamental in creating carbon-carbon bonds, which are essential in the synthesis of many organic compounds.
Arylation
Arylation is another type of reaction where this compound finds its application . In this process, an aryl group is introduced into a molecule, which can significantly alter the molecule’s properties.
Sonogashira Coupling
This compound is also used in Sonogashira coupling , a process used to form carbon-carbon bonds between an aryl or vinyl halide and a terminal alkyne.
Stille Coupling
Stille coupling is another reaction where Tricyclohexylphosphonium trifluoromethanesulfonate is used . This reaction is used to form carbon-carbon bonds between an organotin compound and an organic halide.
Suzuki-Miyaura Coupling
Tricyclohexylphosphonium trifluoromethanesulfonate is used in the Suzuki-Miyaura coupling , a type of cross-coupling reaction used to form carbon-carbon bonds between an organoboron compound and an organic halide.
Analytical Chemistry
In analytical chemistry, this compound is used in the analysis of hydrophilic per- and polyfluorinated sulfonates, including trifluoromethanesulfonate . This method utilizes mixed-mode liquid chromatography, where all analytes are adequately retained and separated.
Safety and Hazards
Tricyclohexylphosphonium trifluoromethanesulfonate is classified as a skin irritant, serious eye irritant, and may cause respiratory irritation . It is advised to avoid getting it in eyes, on skin, or on clothing, and to wear protective gloves, clothing, eye protection, and face protection when handling it .
properties
IUPAC Name |
tricyclohexylphosphanium;trifluoromethanesulfonate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H33P.CHF3O3S/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;2-1(3,4)8(5,6)7/h16-18H,1-15H2;(H,5,6,7) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HIELZYUTOPSKJX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)[PH+](C2CCCCC2)C3CCCCC3.C(F)(F)(F)S(=O)(=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H34F3O3PS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tricyclohexylphosphonium trifluoromethanesulfonate | |
CAS RN |
952649-12-6 |
Source
|
| Record name | Tricyclohexyl phosphonium triflate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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